Cas no 133067-72-8 ((-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone)

133067-72-8 structure
Product name:(-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone
(-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone Chemical and Physical Properties
Names and Identifiers
-
- (-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone
- (-)-sophorol
- (3R)-Sophorol
- (R)-7-Hydroxy-3-(6-hydroxy-benzo[1,3]dioxol-5-yl)-chroman-4-on
- (R)-7-hydroxy-3-(6-hydroxy-benzo[1,3]dioxol-5-yl)-chroman-4-one
- Sophorol
- (+)-Sophorol
- Q27149424
- CHEBI:80395
- 133067-72-8
- (3R)-7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-2,3-dihydrochromen-4-one
- LMPK12050461
- (-)-Sophorol
-
- Inchi: InChI=1S/C16H12O6/c17-8-1-2-9-13(3-8)20-6-11(16(9)19)10-4-14-15(5-12(10)18)22-7-21-14/h1-5,11,17-18H,6-7H2
- InChI Key: FAPWSAQOVOBPCP-UHFFFAOYSA-N
- SMILES: [H][C@]1(COC2=C(C=CC(O)=C2)C1=O)C1=C(O)C=C2OCOC2=C1
Computed Properties
- Exact Mass: 300.06338810g/mol
- Monoisotopic Mass: 300.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.2Ų
- XLogP3: 2.2
(-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone Related Literature
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1. Synthesis of sophorol, violanone, lonchocarpan, claussequinone, philenopteran, leiocalycin, and some other natural isoflavonoids by the oxidative rearrangement of chalcones with thallium(III) nitrateLorànd Farkas,àgnes Gottsegen,Mihàly Nóagrádi,Sàndor Antus J. Chem. Soc. Perkin Trans. 1 1974 305
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Paul M. Dewick Nat. Prod. Rep. 1998 15 17
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3. Pterocarpan biosynthesis: 2′-hydroxy-isoflavone and -isoflavanone precursors of demethylhomopterocarpin in red cloverPaul M. Dewick J. Chem. Soc. Chem. Commun. 1975 656
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4. Direct conversion of 2′-hydroxychalcones into isoflavones using thallium(III) nitrate: synthesis of (±)-sophorol and (±)-mucronulatolL. Farkas,A. Gottsegen,M. Nógrádi,S. Antus J. Chem. Soc. Chem. Commun. 1972 825
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P. M. Dewick Nat. Prod. Rep. 1992 9 153
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